Cas no 333430-90-3 ((2-Chloro-5-methylsulfanylphenyl)-(2,3-dihydroindol-1-yl)methanone)

• Product Name: (2-Chloro-5-methylsulfanylphenyl)-(2,3-dihydroindol-1-yl)methanone
• CAS No: 333430-90-3
• MF: C₁₆H₁₄ClNOS
• MW: 303.806461811066
• CID: 6787009
• PubChem ID: 790854
• Update Time: 2025-10-28

(2-Chloro-5-methylsulfanylphenyl)-(2,3-dihydroindol-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• HMS1403C22
• AKOS000639102
• 2-chloro-5-methylthiophenyl indolinyl ketone
• Oprea1_286454
• Oprea1_203687
• 333430-90-3
• (2-Chloro-5-(methylthio)phenyl)(indolin-1-yl)methanone
• (2-chloro-5-methylsulfanylphenyl)-(2,3-dihydroindol-1-yl)methanone
• Enamine_003234
• (2-Chloro-5-methylsulfanylphenyl)-(2,3-dihydroindol-1-yl)methanone

• Inchi： 1S/C16H14ClNOS/c1-20-12-6-7-14(17)13(10-12)16(19)18-9-8-11-4-2-3-5-15(11)18/h2-7,10H,8-9H2,1H3
• InChI Key： NIQLNGUYYLRYTJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(N1C2C=CC=CC=2CC1)=O)SC

Computed Properties

• Exact Mass: 303.0484629g/mol
• Monoisotopic Mass: 303.0484629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.6Ų

Additional information on (2-Chloro-5-methylsulfanylphenyl)-(2,3-dihydroindol-1-yl)methanone

Comprehensive Overview of (2-Chloro-5-methylsulfanylphenyl)-(2,3-dihydroindol-1-yl)methanone (CAS No. 333430-90-3)

The compound (2-Chloro-5-methylsulfanylphenyl)-(2,3-dihydroindol-1-yl)methanone (CAS No. 333430-90-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a chloro substituent and a methylsulfanyl group, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its reactive sites and stability under various conditions.

In recent years, the demand for heterocyclic compounds like (2-Chloro-5-methylsulfanylphenyl)-(2,3-dihydroindol-1-yl)methanone has surged, driven by advancements in medicinal chemistry and crop protection. This compound's indole moiety is a key feature, as indole derivatives are widely studied for their biological activities, including antimicrobial and anti-inflammatory properties. The integration of a thioether group (methylsulfanyl) further enhances its versatility, making it a candidate for structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 333430-90-3 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly methods to produce such compounds, minimizing waste and energy consumption. This aligns with the broader trend of circular economy practices in chemical manufacturing, where efficiency and sustainability are prioritized.

The compound's physicochemical properties, such as solubility, melting point, and stability, are critical for its application in formulation development. For instance, its lipophilicity, influenced by the chloro and methylsulfanyl groups, can impact its bioavailability in pharmaceutical contexts. These attributes are frequently analyzed using computational chemistry tools, which help predict behavior under different conditions and reduce experimental trial-and-error.

Another area of interest is the compound's potential role in catalysis and polymer chemistry. Its ability to act as a ligand or intermediate in catalytic cycles has been explored, particularly in reactions involving cross-coupling or cyclization. Such applications are vital for developing new materials with tailored properties, from flexible electronics to high-performance coatings.

In summary, (2-Chloro-5-methylsulfanylphenyl)-(2,3-dihydroindol-1-yl)methanone (CAS No. 333430-90-3) represents a multifaceted compound with broad relevance in modern chemistry. Its structural complexity and functional groups make it a valuable asset for researchers aiming to address challenges in drug design, agrochemical innovation, and sustainable industrial processes. As scientific inquiry continues to evolve, this compound is likely to remain a focal point for interdisciplinary studies.